Cas no 32576-61-7 ((Phenylether)-4-d (8CI))

(Phenylether)-4-d (8CI) structure
(Phenylether)-4-d (8CI) structure
Product Name:(Phenylether)-4-d (8CI)
CAS No:32576-61-7
MF:C12H10O
MW:171.213365077972
CID:323708
Update Time:2026-05-14

(Phenylether)-4-d (8CI) Chemical and Physical Properties

Names and Identifiers

    • (Phenylether)-4-d (8CI)
    • phenoxybenzene
    • 1,1'-oxydibenzene
    • 1-deuterio-4-phenoxy-benzene
    • 1-Deuterio-4-phenoxy-benzol
    • 1-deutero-4-phenoxybenzene
    • Benzene, 1,1'-oxybis-
    • Biphenyl oxide
    • DIPHENYL ETHER
    • Oxybisbenzene
    • Phenyl ether
    • Phenyl oxide
    • (Phenyl ether)-4-d
    • Inchi: InChI=1S/C12H10O/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
    • InChI Key: USIUVYZYUHIAEV-UHFFFAOYSA-N
    • SMILES: C1C=CC(OC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 170.0732
  • Monoisotopic Mass: 170.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Ionization Potential: 8.09 eV
  • Density: 5.86 (Air = 1)
  • Melting Point: 28 DEG C
  • Boiling Point: 80.3° F (NTP, 1992)
  • Flash Point: 239° F (NTP, 1992)
  • PSA: 9.23
  • LogP: 3.47890
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